Cas no 2137816-80-7 (1-(4-nitro-2,3-dihydro-1H-inden-1-yl)piperazine)

• Product Name: 1-(4-nitro-2,3-dihydro-1H-inden-1-yl)piperazine
• CAS No: 2137816-80-7
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5609937
• PubChem ID: 165860742
• Update Time: 2025-08-04

1-(4-nitro-2,3-dihydro-1H-inden-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitro-2,3-dihydro-1H-inden-1-yl)piperazine
• 2137816-80-7
• EN300-841581

• Inchi： 1S/C13H17N3O2/c17-16(18)13-3-1-2-10-11(13)4-5-12(10)15-8-6-14-7-9-15/h1-3,12,14H,4-9H2
• InChI Key： FDJAPYWDVALBNR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1CCC2N1CCNCC1)=O

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-(4-nitro-2,3-dihydro-1H-inden-1-yl)piperazine

Recent Advances in the Study of 1-(4-nitro-2,3-dihydro-1H-inden-1-yl)piperazine (CAS: 2137816-80-7)

The compound 1-(4-nitro-2,3-dihydro-1H-inden-1-yl)piperazine (CAS: 2137816-80-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 1-(4-nitro-2,3-dihydro-1H-inden-1-yl)piperazine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a catalytic asymmetric hydrogenation step, achieving an enantiomeric excess of over 95%. This advancement is critical for the development of enantiopure derivatives, which are often required for targeted biological activity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(4-nitro-2,3-dihydro-1H-inden-1-yl)piperazine exhibits moderate inhibitory effects on several kinase enzymes, including CDK2 and GSK-3β. These findings suggest potential applications in oncology and neurodegenerative diseases. Further mechanistic studies are underway to elucidate the precise molecular interactions and downstream effects of this compound.

Another area of interest is the compound's potential as a precursor for the development of novel radiopharmaceuticals. A recent study published in Nuclear Medicine and Biology explored the radiolabeling of 1-(4-nitro-2,3-dihydro-1H-inden-1-yl)piperazine with fluorine-18, demonstrating favorable pharmacokinetic properties in preclinical models. This could pave the way for its use in positron emission tomography (PET) imaging.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 1-(4-nitro-2,3-dihydro-1H-inden-1-yl)piperazine. Current research efforts are focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(4-nitro-2,3-dihydro-1H-inden-1-yl)piperazine represents a versatile scaffold with significant potential in drug discovery and development. Ongoing research will be crucial in unlocking its full therapeutic value and addressing existing limitations.